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Compound of Interest

Compound Name: Barium hydroxide

Cat. No.: B8815605

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical overview of the synthesis of barium hydroxide
from barium oxide. It includes detailed experimental protocols, quantitative data for the
materials involved, and visual representations of the chemical process and workflow to support
laboratory and developmental applications.

Introduction

Barium hydroxide (Ba(OH)z) is a strong alkaline compound with significant applications in
various scientific and industrial fields. It is used in analytical chemistry for the titration of weak
acids, as a strong base in organic synthesis, and as a precursor for the production of other
barium compounds.[1][2] The synthesis from barium oxide (BaO) is a direct and common
method, relying on the exothermic reaction of the oxide with water.[1][3] This guide details the
process, from the physicochemical properties of the reactants and products to a step-by-step
laboratory-scale synthesis protocol.

The primary reaction involves the hydration of barium oxide:
BaO + H20 - Ba(OH)z[1]

In aqueous solutions, barium hydroxide crystallizes as the octahydrate, Ba(OH)2-8H20, which
is the most common commercial and laboratory form.[1][2] This octahydrate can be converted
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to the monohydrate upon heating, and further heating to around 800 °C will cause
decomposition back to barium oxide.[3]

Physicochemical and Quantitative Data

A comprehensive understanding of the physical and chemical properties of the involved
substances is critical for successful synthesis, handling, and application. The following tables
summarize key quantitative data for barium oxide and the various forms of barium hydroxide.

Table 1: Physicochemical Properties of Barium Oxide

Property Value Reference(s)
Molar Mass 153.326 g/mol [4]
Appearance White hygroscopic solid [4]
Density 5.72 g/cm3 [4]
Melting Point 1,923 °C [4]
Boiling Point ~2,000 °C [4]
Solubility in Water Reacts to form Ba(OH): [4]

Table 2: Physicochemical Properties of Barium Hydroxide Forms
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Property Anhydrous Monohydrate Octahydrate Reference(s)
Formula Ba(OH)2 Ba(OH)z-H20 Ba(OH)2-8H20 [3]
Molar Mass 171.34 g/mol 189.355 g/mol 315.46 g/mol [3]
] ] White granular Colorless/white
Appearance White solid ] [1][3]
solid crystals

. 2.18 g/cm?3 (25
Density 45g/lcm3 (20°C) 3.743 g/lcm3 ) [3]
Melting Point 407 °C 300 °C 78 °C [3]

- _ 780-800 °C
Boiling Point - - [3]
(Decomposes)

Std. Enthalpy of
Formation -944.7 kJ/mol - - [2][3]
(AfHO95)

Table 3: Solubility of Barium Hydroxide in Water at Various Temperatures

Temperature (°C) Solubility (g / 100 mL) Reference(s)
0 1.67 [3]

10 2.48 (3]

20 3.89 [11(3]

30 5.59 [3]

40 8.22 [3]

50 13.1 [3]

60 20.9 [3]

80 101.4 [3]

Chemical Transformation Pathway
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The synthesis of barium hydroxide from barium oxide is a straightforward hydration process.
The resulting aqueous solution, upon cooling, yields crystalline barium hydroxide octahydrate.
Gentle heating in air converts the octahydrate to the monohydrate, while strong heating in a
vacuum can reverse the process back to barium oxide.
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Barium Oxide
(BaO)

+ H20 (exothermic)

Aqueous Barium Hydroxide
(Ba(OH)2(aq))

Cooling / Crystallization eating in vacuum (>100°C)

Barium Hydroxide Octahydrate

(Ba(OH)2:8H20)

Heating in air (>78°C),

Barium Hydroxide Monohydrate
(Ba(OH)2:H20)
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Reagents:
- Barium Oxide (BaO)
- Deionized Water (H20)

i

1. Hydration:
Cautiously add BaO to H20
(Exothermic Reaction)

i

2. Dissolution:
Heat mixture to boiling

l

3. Hot Filtration:
Separate insoluble impurities

’/
Insoluble Residue Hot Aqueous Ba(OH)2
(e.g., BaCOs, unreacted BaO) Filtrate

4. Crystallization:
Cool filtrate to 0°C

5. Isolation:
Collect crystals via
vacuum filtration

D 6. Drying:
Mother Liquor Dry crystals in desiccator
(CO2-free atmosphere)

Final Product:
Ba(OH)2-8H20 Crystals

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

